Cas no 1782045-43-5 (3-(methylamino)-1λ?-thietane-1,1-dione)
3-(Methylamino)-1λ⁶-thietane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thietane ring with a sulfone functional group and a methylamino substituent. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of sulfonamide-based derivatives. The sulfone moiety enhances stability and polarity, making it suitable for applications in medicinal chemistry and material science. Its rigid thietane framework may also contribute to conformational constraints in molecular design. The compound’s well-defined functional groups allow for selective modifications, offering versatility in synthetic pathways. Proper handling and storage are recommended due to its potential sensitivity to moisture or reactive conditions.
1782045-43-5 structure
Product Name:3-(methylamino)-1λ?-thietane-1,1-dione
CAS No:1782045-43-5
MF:C4H9NO2S
MW:135.18475985527
MDL:MFCD28652804
CID:4615649
PubChem ID:84082940
Update Time:2025-06-13
3-(methylamino)-1λ?-thietane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(methylamino)-1λ?-thietane-1,1-dione
- 3-(methylamino)-1
- SCHEMBL15002032
- 3-(methylamino)-1lambda6-thietane-1,1-dione
- N-methyl-1,1-dioxothietan-3-amine
- E-thietane-1,1-dione
- 1782045-43-5
- CS-0056258
- 3-(methylamino)-1lambda-thietane-1,1-dione
- EN300-318342
- 3-(Methylamino)thietane 1,1-dioxide
- E?-thietane-1,1-dione
- G61081
-
- MDL： MFCD28652804
- Inchi： 1S/C4H9NO2S/c1-5-4-2-8(6,7)3-4/h4-5H,2-3H2,1H3
- InChI Key： FEFCJSGMKUPHMY-UHFFFAOYSA-N
- SMILES： S1(CC(C1)NC)(=O)=O
Computed Properties
- Exact Mass: 135.03539970g/mol
- Monoisotopic Mass: 135.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 54.6Ų
3-(methylamino)-1λ?-thietane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM536759-100mg |
3-(Methylamino)thietane 1,1-dioxide |
1782045-43-5 | 95%+ | 100mg |
$604 | 2023-03-26 | |
| Chemenu | CM536759-250mg |
3-(Methylamino)thietane 1,1-dioxide |
1782045-43-5 | 95%+ | 250mg |
$906 | 2023-03-26 | |
| Chemenu | CM536759-1g |
3-(Methylamino)thietane 1,1-dioxide |
1782045-43-5 | 95%+ | 1g |
$1510 | 2023-03-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG1152-100MG |
3-(methylamino)-1λ?-thietane-1,1-dione |
1782045-43-5 | 95% | 100MG |
￥ 1,359.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG1152-250MG |
3-(methylamino)-1λ?-thietane-1,1-dione |
1782045-43-5 | 95% | 250MG |
￥ 2,178.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG1152-500MG |
3-(methylamino)-1λ?-thietane-1,1-dione |
1782045-43-5 | 95% | 500MG |
￥ 3,630.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG1152-1G |
3-(methylamino)-1λ?-thietane-1,1-dione |
1782045-43-5 | 95% | 1g |
￥ 5,438.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG1152-5G |
3-(methylamino)-1λ?-thietane-1,1-dione |
1782045-43-5 | 95% | 5g |
￥ 16,315.00 | 2023-04-14 | |
| Enamine | EN300-318342-0.05g |
3-(methylamino)-1lambda6-thietane-1,1-dione |
1782045-43-5 | 95.0% | 0.05g |
$1140.0 | 2025-03-19 | |
| Enamine | EN300-318342-0.1g |
3-(methylamino)-1lambda6-thietane-1,1-dione |
1782045-43-5 | 95.0% | 0.1g |
$1195.0 | 2025-03-19 |
3-(methylamino)-1λ?-thietane-1,1-dione Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
1782045-43-5 (3-(methylamino)-1λ?-thietane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
